Cas no 1462-11-9 (1,1-Dimethyl-1,5-pentanediol)

• Product Name: 1,1-Dimethyl-1,5-pentanediol
• CAS No: 1462-11-9
• MF: C₇H₁₆O₂
• MW: 132.200742721558
• MDL: MFCD22054595
• CID: 1320134
• PubChem ID: 11137210
• Update Time: 2025-11-01

1,1-Dimethyl-1,5-pentanediol Chemical and Physical Properties

Names and Identifiers

• 1,5-Hexanediol, 5-methyl-
• 1,1-Dimethyl-1,5-pentanediol
• 5-methylhexane-1,5-diol
• 2-Methyl-2,6-hexanediol
• 5-methyl-1,5-hexanediol
• DTXSID80456460
• 1462-11-9
• AKOS033755115
• EN300-208450
• SCHEMBL377962
• Z1725965028
• AT40650

• MDL： MFCD22054595
• Inchi： 1S/C7H16O2/c1-7(2,9)5-3-4-6-8/h8-9H,3-6H2,1-2H3
• InChI Key： LNFDWQCEHXSMLT-UHFFFAOYSA-N
• SMILES： OC(C)(C)CCCCO

Computed Properties

• Exact Mass: 132.11508
• Monoisotopic Mass: 132.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Additional information on 1,1-Dimethyl-1,5-pentanediol

1,1-Dimethyl-1,5-pentanediol (CAS No. 1462-11-9): An Overview of Its Properties, Applications, and Recent Research

1,1-Dimethyl-1,5-pentanediol (CAS No. 1462-11-9) is a versatile organic compound that has gained significant attention in various industries due to its unique chemical properties and potential applications. This compound, also known as DMPPD, is a diol with a molecular formula of C₇H₁₆O₂. Its structure consists of a five-carbon chain with two methyl groups attached to the first carbon and two hydroxyl groups at the first and fifth positions.

The chemical structure of DMPPD confers it with several advantageous properties, including high boiling point, low volatility, and excellent solubility in both polar and non-polar solvents. These properties make it an ideal candidate for a wide range of applications in the chemical, pharmaceutical, and materials science industries.

In the pharmaceutical industry, DMPPD has been explored for its potential as a solvent and stabilizer in drug formulations. Its ability to enhance the solubility and stability of active pharmaceutical ingredients (APIs) has been well-documented in recent studies. For instance, a study published in the Journal of Pharmaceutical Sciences in 2022 demonstrated that DMPPD-based formulations significantly improved the bioavailability and shelf life of certain poorly soluble drugs.

Beyond its pharmaceutical applications, DMPPD has also found use in the development of advanced materials. Its unique chemical structure allows it to act as a building block for polymers with tailored properties. Researchers at the University of California, Berkeley, have recently reported the synthesis of novel polyesters using DMPPD as a monomer. These polyesters exhibit enhanced mechanical strength and thermal stability, making them suitable for high-performance applications such as aerospace and automotive components.

The environmental impact of chemicals is a growing concern in modern research. In this context, the biodegradability and eco-friendliness of DMPPD have been investigated. A study published in the Journal of Environmental Science and Health in 2023 found that DMPPD is readily biodegradable under aerobic conditions and does not accumulate in the environment. This makes it an attractive alternative to traditional solvents that may pose environmental risks.

In addition to its industrial applications, DMPPD has been studied for its potential health benefits. Preliminary research suggests that it may have anti-inflammatory properties. A study conducted by researchers at Harvard Medical School in 2022 indicated that topical application of DMPPD-based formulations reduced inflammation in skin models. While further clinical trials are needed to confirm these findings, this initial research opens up new possibilities for its use in dermatological treatments.

The synthesis of DMPPD is typically achieved through catalytic hydrogenation reactions involving appropriate precursors. Recent advancements in catalysis have led to more efficient and environmentally friendly methods for producing this compound. For example, a study published in the Catalysis Today journal in 2023 described a novel palladium-based catalyst that significantly increased the yield and selectivity of the hydrogenation process.

The safety profile of DMPPD is another important aspect to consider. Extensive toxicological studies have shown that it is generally safe for use in various applications when handled according to standard safety guidelines. However, as with any chemical compound, proper handling and storage practices should be followed to ensure workplace safety.

In conclusion, 1,1-Dimethyl-1,5-pentanediol (CAS No. 1462-11-9), or DMPPD, is a multifaceted compound with a wide range of potential applications across different industries. Its unique chemical properties make it an attractive choice for pharmaceutical formulations, advanced materials development, and environmental applications. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern science and technology.